![molecular formula C19H37N5O7 B1264571 (2S,3R,4S,5S)-2-[(1R,2S,3S,4R,6S)-4,6-diamino-3-[[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol](/img/structure/B1264571.png)
(2S,3R,4S,5S)-2-[(1R,2S,3S,4R,6S)-4,6-diamino-3-[[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
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Overview
Description
(2S,3R,4S,5S)-2-[(1R,2S,3S,4R,6S)-4,6-diamino-3-[[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol is an amino cyclitol and a glycoside.
Sisomicin Sulfate is the sulfate salt form of sisomicin, a broad-spectrum aminoglycoside antibiotic isolated from Micromonospora inyoensis. Sisomicin is strucurally similar to gentamicin but has a unique unsaturated diamino sugar. Of the aminoglycoside antibiotics, sisomicin has the greatest activity against gram-positive bacteria.
Scientific Research Applications
Asymmetric Synthesis and Chemical Properties
(2S,3R,4S,5S)-2-[(1R,2S,3S,4R,6S)-4,6-diamino-3-[[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol, a complex organic molecule, has been a subject of interest in the field of asymmetric synthesis and the study of its chemical properties. The non-iterative asymmetric synthesis of C15 polyketide spiroketals derived from this compound has been explored, showing high stereo- and enantioselectivity. Furthermore, the cytotoxicity of these spiroketals against marine P388 lymphocytic leukemia and human cancer cell lines has been tested, indicating the potential of this molecule in therapeutic applications (Meilert, Pettit, & Vogel, 2004).
Main Group Metal-Organic Frameworks
The molecule has also been used in the creation of main group metal-organic frameworks (MOFs) involving Bi(V) and Pb(II). These MOFs were synthesized using an organic framework derived from this compound, showcasing its binding abilities toward these metals. Physiochemical and spectroscopic measurements, including IR, 1H NMR, and UV–vis, were used to identify conformational changes and the binding capacities of the organic framework toward Bi(V) and Pb(II) (Kumar & Mishra, 2007).
Synthesis of Nanocatalysts
Additionally, the compound has been utilized as a substrate for the synthesis of magnetically recoverable nanocatalysts. Specifically, NiFe2O4@SiO2@amino glucose, a nanocatalyst derived from this molecule, has been employed for the green synthesis of bis(1,2-dihydro-4-hydroxy-2-oxoquinolin-3-yl)methanes. This showcases the compound's potential in facilitating environmentally friendly procedures for synthesizing complex organic compounds (Aghazadeh & Nikpassand, 2019).
properties
Molecular Formula |
C19H37N5O7 |
---|---|
Molecular Weight |
447.5 g/mol |
IUPAC Name |
(2S,3R,4S,5S)-2-[(1R,2S,3S,4R,6S)-4,6-diamino-3-[[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol |
InChI |
InChI=1S/C19H37N5O7/c1-19(27)7-28-18(13(26)16(19)24-2)31-15-11(23)5-10(22)14(12(15)25)30-17-9(21)4-3-8(6-20)29-17/h3,9-18,24-27H,4-7,20-23H2,1-2H3/t9?,10-,11+,12+,13-,14+,15-,16+,17?,18+,19-/m1/s1 |
InChI Key |
URWAJWIAIPFPJE-ZOZJWRQMSA-N |
Isomeric SMILES |
C[C@]1(CO[C@H]([C@@H]([C@@H]1NC)O)O[C@@H]2[C@H](C[C@H]([C@@H]([C@@H]2O)OC3C(CC=C(O3)CN)N)N)N)O |
SMILES |
CC1(COC(C(C1NC)O)OC2C(CC(C(C2O)OC3C(CC=C(O3)CN)N)N)N)O |
Canonical SMILES |
CC1(COC(C(C1NC)O)OC2C(CC(C(C2O)OC3C(CC=C(O3)CN)N)N)N)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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